Cas no 1210470-78-2 (5-Cyclopropyl-3-(piperidin-4-ylmethyl)-1,2,4-oxadiazole)

• Product Name: 5-Cyclopropyl-3-(piperidin-4-ylmethyl)-1,2,4-oxadiazole
• CAS No: 1210470-78-2
• MF: C₁₁H₁₇N₃O
• MW: 207.272182226181
• CID: 1088054
• PubChem ID: 45791265
• Update Time: 2025-04-20

5-Cyclopropyl-3-(piperidin-4-ylmethyl)-1,2,4-oxadiazole Chemical and Physical Properties

Names and Identifiers

• 5-Cyclopropyl-3-(piperidin-4-ylmethyl)-1,2,4-oxadiazole
• 4-[(5-cyclopropyl-1,2,4-oxadiazol-3-yl)methyl]piperidine(SALTDATA: HCl)
• 5-cyclopropyl-3-(4-piperidylmethyl)-1,2,4-oxadiazole
• EN300-5362132
• DB-090531
• SCHEMBL18168048
• 1210470-78-2
• 4-[(5-cyclopropyl-1,2,4-oxadiazol-3-yl)methyl]piperidine
• CS-0106534

• MDL： MFCD13188604
• Inchi： 1S/C11H17N3O/c1-2-9(1)11-13-10(14-15-11)7-8-3-5-12-6-4-8/h8-9,12H,1-7H2
• InChI Key： YJIFMMUOUPXZOL-UHFFFAOYSA-N
• SMILES： O1C(C2CC2)=NC(CC2CCNCC2)=N1

Computed Properties

• Exact Mass: 207.137162174g/mol
• Monoisotopic Mass: 207.137162174g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 51Ų